Cas no 102677-75-8 (3-(Aminomethyl)-5-chloroaniline dihydrochloride)

• Product Name: 3-(Aminomethyl)-5-chloroaniline dihydrochloride
• CAS No: 102677-75-8
• MF: C₇H₁₁Cl₃N₂
• MW: 229.534638643265
• MDL: MFCD03424325
• CID: 125195
• PubChem ID: 13465100
• Update Time: 2025-11-02

3-(Aminomethyl)-5-chloroaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-chloroaniline dihydrochloride
• 3-AMINO-5-CHLORO-BENZENEMETHANAMINE DIHYDROCHLORIDE
• Benzenemethanamine,3-amino-5-chloro-, hydrochloride (1:2)
• 3-amino-5-chlorobenzylamine dihydrochloride
• 3-CHLORO-5-AMINOBENZENE-METHANAMINE DIHYDROCHLORIDE
• FT-0728360
• DTXSID00541524
• 3-(aminomethyl)-5-chloroaniline;dihydrochloride
• AKOS015909092
• 3-(Aminomethyl)-5-chloroanilinedihydrochloride
• SB80545
• 3-(Aminomethyl)-5-chloroaniline--hydrogen chloride (1/2)
• EN300-306273
• 2-AMINOMETHYL-3-(4-TRIFLUOROMETHOXY-PHENYL)-PROPIONICACID
• Benzenemethanamine, 3-amino-5-chloro-, hydrochloride (1:2)
• 102677-75-8
• DB-081577

• MDL： MFCD03424325
• Inchi： 1S/C7H9ClN2.2ClH/c8-6-1-5(4-9)2-7(10)3-6;;/h1-3H,4,9-10H2;2*1H
• InChI Key： BXSBXNHFVUMBOZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CN)N.Cl.Cl

Computed Properties

• Exact Mass: 227.99900
• Monoisotopic Mass: 227.998781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 364.9°Cat760mmHg
• Flash Point: 174.5°C
• PSA: 52.04000
• LogP: 4.26640

Additional information on 3-(Aminomethyl)-5-chloroaniline dihydrochloride

Comprehensive Overview of 3-(Aminomethyl)-5-chloroaniline dihydrochloride (CAS No. 102677-75-8)

3-(Aminomethyl)-5-chloroaniline dihydrochloride (CAS No. 102677-75-8) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, characterized by its aminomethyl and chloro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure makes it valuable for developing drug candidates, particularly in targeting neurological and metabolic disorders, which are among the most searched topics in AI-driven drug discovery platforms.

The growing interest in 3-(Aminomethyl)-5-chloroaniline dihydrochloride is fueled by its potential applications in precision medicine and bioconjugation. Researchers are increasingly exploring its role in creating targeted therapies, a trend reflected in recent Google Scholar and PubMed queries. The compound’s dihydrochloride form enhances solubility, a property highly sought after in formulation development, another hot topic in pharmaceutical SEO.

From a synthetic chemistry perspective, CAS No. 102677-75-8 is notable for its stability and reactivity under mild conditions. This aligns with the industry’s shift toward green chemistry and sustainable synthesis, keywords frequently searched by environmental-conscious researchers. Its chloroaniline backbone also makes it a subject of interest in catalysis studies, particularly in cross-coupling reactions—a trending area in organic chemistry forums.

Analytical techniques such as HPLC and NMR are commonly employed to characterize 3-(Aminomethyl)-5-chloroaniline dihydrochloride, ensuring high purity for research use. This emphasis on quality control resonates with laboratories prioritizing reproducible results, a concern often highlighted in scientific community discussions. The compound’s spectral data is extensively documented, addressing another frequent query among spectroscopy professionals.

In the context of market trends, demand for CAS No. 102677-75-8 has risen due to its utility in high-throughput screening (HTS) libraries. This aligns with the AI-augmented drug design boom, where users often search for "building blocks for machine learning-based molecular modeling." Suppliers now highlight its compatibility with automated synthesis platforms, catering to the lab automation trend dominating 2024 chemical industry reports.

Safety protocols for handling 3-(Aminomethyl)-5-chloroaniline dihydrochloride emphasize standard laboratory practices, avoiding the need for specialized classifications. This makes it accessible to academic institutions—a key demographic searching for "research-grade intermediates." Its non-hazardous profile under normal conditions addresses common safety FAQs in chemical procurement portals.

The compound’s role in peptide modification has gained traction, coinciding with increased searches for "small molecule-protein conjugates." Its primary amine group facilitates linker chemistry, a technique pivotal in antibody-drug conjugate (ADC) development—a top search term in biopharma SEO strategies. This application positions it as a bridge between traditional organic chemistry and cutting-edge biologics engineering.

Storage recommendations for CAS No. 102677-75-8 typically suggest ambient conditions, contrasting with many sensitive intermediates. This practical advantage is frequently cited in chemical inventory management discussions, particularly those focusing on space-constrained laboratories—a pain point revealed in facility design surveys.

Future research directions may explore 3-(Aminomethyl)-5-chloroaniline dihydrochloride’s potential in metal-organic frameworks (MOFs), responding to emerging queries about "functionalized ligands for MOFs." Its dual functionality positions it as a candidate for supramolecular chemistry applications, another rising topic in materials science publications.